2-Cyclopentyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 2-cyclopentyl-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C14H19N/c1-2-6-11(5-1)14-10-9-12-7-3-4-8-13(12)15-14/h3-4,7-8,11,14-15H,1-2,5-6,9-10H2
• InChI Key: JTGQILZPSLNYNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2CCC3=CC=CC=C3N2

Description

2-Cyclopentyl-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C14H19N and its molecular weight is 201.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-cyclopentylquinoline (7.95 g, 40.3 mmol) and nickel (II) chloride hexahydrate (1.63 g, 6.85 mmol) in methanol (120 ml) cooled in an ice/methanol bath was added sodium borohydride (6.1 g, 161.2 mmol) portionwise over 1.5 h. The cooling bath was removed and the reaction stirred for a further 30 minutes. The methanol was then removed in vacuo. To the resulting black precipitate was added 2 M hydrochloric acid (100 ml) and then basified with 10 M potassium hydroxide. The mixture was poured into a separating funnel and extracted with ether (4×200 ml). The combined organic layers were dried (MgSO4), filtered and the solvent removed in vacuo to give 2-cyclopentyl-1,2,3,4-tetrahydroquinoline (7.45 g, 37.1 mmol) as a light brown oil.